N-(1-Cyano-1-cyclopropylethyl)-2-[1-(pyridin-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[1-(pyridin-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H19N5OS/c1-17(12-18,13-5-6-13)21-15(23)11-24-16-20-8-9-22(16)10-14-4-2-3-7-19-14/h2-4,7-9,13H,5-6,10-11H2,1H3,(H,21,23)
• InChI Key: FVBOVKRBIVXCLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CSC2=NC=CN2CC3=CC=CC=N3
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol
• CAS No.: 1385434-81-0

Description

N-(1-Cyano-1-cyclopropylethyl)-2-[1-(pyridin-2-ylmethyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C17H19N5OS and its molecular weight is 341.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

N-(1-Cyano-1-cyclopropylethyl)-2-[1-(pyridin-2-ylmethyl)imidazol-2-yl]sulfanylacetamide and its derivatives have been synthesized with a focus on their potential as antimicrobial agents. Research has demonstrated promising results for these compounds against both bacterial and fungal strains. For instance, the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety has shown notable in vitro antibacterial and antifungal activities, indicating their potential use as antimicrobial agents (Darwish et al., 2014; Azab et al., 2013). These studies highlight the utility of such compounds in addressing microbial resistance by targeting various microbial species.

Antiulcer Activity

The substituted imidazo[1,2-a]pyridines, a class of compounds related to this compound, have been identified as potential antiulcer agents. They exhibit gastric antisecretory and cytoprotective properties without being histamine (H2) receptor antagonists or prostaglandin analogues. This suggests a novel mechanism involving the inhibition of the H+/K+-ATPase enzyme, which could offer a new therapeutic avenue for ulcer treatment (Kaminski et al., 1985).

Synthesis and Evaluation as Glutaminase Inhibitors

Compounds structurally related to this compound have been explored for their role as glutaminase inhibitors, with specific focus on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs. These studies have been instrumental in identifying compounds with potent inhibitory effects on kidney-type glutaminase (GLS), presenting an opportunity for therapeutic intervention in cancer metabolism (Shukla et al., 2012).